Cas no 885521-68-6 (3,4-Dibromo (1H)indazole)

3,4-Dibromo (1H)indazole is a brominated heterocyclic compound featuring a fused benzene and pyrazole ring system. This intermediate is valued for its utility in organic synthesis, particularly in pharmaceutical and agrochemical research, where it serves as a key building block for the development of more complex molecules. The presence of bromine atoms at the 3- and 4-positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. Its stable crystalline form ensures ease of handling and storage. The compound’s structural versatility makes it a valuable tool for medicinal chemists exploring novel bioactive scaffolds.

3,4-Dibromo (1H)indazole structure

Product Name:3,4-Dibromo (1H)indazole

CAS No:885521-68-6

MF:C₇H₄Br₂N₂

MW:275.928059577942

MDL:MFCD07781594

CID:840525

PubChem ID:24728207

Update Time:2025-06-08

3,4-Dibromo (1H)indazole Chemical and Physical Properties

Names and Identifiers

- 3,4-Dibromo-1H-indazole
- 1H-INDAZOLE,3,4-DIBROMO-
- 3,4-Dibromo (1H)indazole
- 3,4-dibromo-2H-indazole
- 1H-INDAZOLE,3,4-DIBROMO
- INDAZOLE,3,4-DIBROMO
- 3,4-Dibromo-1H-indazole (ACI)
- Dibromindazol
- CS-0365822
- DTXSID40646264
- 3,4-Dibromo(1H)indazole
- AKOS016004080
- DB-077980
- 885521-68-6
- MFCD07781594
- MB04893
- MDL： MFCD07781594
- Inchi： 1S/C7H4Br2N2/c8-4-2-1-3-5-6(4)7(9)11-10-5/h1-3H,(H,10,11)
- InChI Key： IOWRYEIOYGPYCA-UHFFFAOYSA-N
- SMILES： BrC1C2C(=CC=CC=2Br)NN=1

Computed Properties

Exact Mass: 273.87400
Monoisotopic Mass: 273.87412g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 28.7Å²

Experimental Properties

PSA: 28.68000
LogP: 3.08790

3,4-Dibromo (1H)indazole Pricemore >>

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